Cas no 2206-48-6 (Benzene,1-cyclohexyl-2-methoxy-)

Benzene,1-cyclohexyl-2-methoxy- structure
2206-48-6 structure
Product Name:Benzene,1-cyclohexyl-2-methoxy-
CAS No:2206-48-6
MF:C13H18O
MW:190.281424045563
CID:275104
PubChem ID:221156
Update Time:2025-04-19

Benzene,1-cyclohexyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-cyclohexyl-2-methoxy-
    • 1-cyclohexyl-2-methoxybenzene
    • 2-Cyclohexyl-anisol
    • 2-cyclohexyl-anisole
    • 2-Cyclohexylanisole
    • AC1L59UR
    • AC1Q57NX
    • Anisole, o-cyclohexyl-
    • Methyl-(2-cyclohexyl-phenyl)-aether
    • NSC5183
    • o-Cyclohexylanisole
    • ortho-cyclohexylanisole
    • SureCN6695552
    • Benzene, 1-cyclohexyl-2-methoxy-
    • SCHEMBL6695552
    • DTXSID90277946
    • 1-Cyclohexyl-2-methoxybenzene #
    • 2206-48-6
    • CMMWEZJMZPQGJL-UHFFFAOYSA-N
    • NSC-5183
    • Inchi: 1S/C13H18O/c1-14-13-10-6-5-9-12(13)11-7-3-2-4-8-11/h5-6,9-11H,2-4,7-8H2,1H3
    • InChI Key: CMMWEZJMZPQGJL-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1C1CCCCC1

Computed Properties

  • Exact Mass: 190.13584
  • Monoisotopic Mass: 190.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.0070
  • Melting Point: 28°C
  • Boiling Point: 268°C (estimate)
  • Flash Point: 124.3°C
  • Refractive Index: 1.5365 (estimate)
  • PSA: 9.23
  • LogP: 3.74290
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